Cas no 1804422-31-8 (Ethyl 4-cyano-3-methoxy-5-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 4-cyano-3-methoxy-5-(trifluoromethylthio)benzoate
• CAS No: 1804422-31-8
• MF: C₁₂H₁₀F₃NO₃S
• MW: 305.272912502289
• CID: 4957377
• Update Time: 2025-05-23

Ethyl 4-cyano-3-methoxy-5-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-methoxy-5-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H10F3NO3S/c1-3-19-11(17)7-4-9(18-2)8(6-16)10(5-7)20-12(13,14)15/h4-5H,3H2,1-2H3
• InChI Key： OCWOHNCHIKURAY-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=C(C#N)C(=CC(C(=O)OCC)=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3.6
• Topological Polar Surface Area: 84.6

Additional information on Ethyl 4-cyano-3-methoxy-5-(trifluoromethylthio)benzoate

Ethyl 4-cyano-3-methoxy-5-(trifluoromethylthio)benzoate (CAS No. 1804422-31-8): A Comprehensive Overview

Ethyl 4-cyano-3-methoxy-5-(trifluoromethylthio)benzoate (CAS No. 1804422-31-8) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular formula of Ethyl 4-cyano-3-methoxy-5-(trifluoromethylthio)benzoate is C₁₂H₉F₃N₂O₃S, and its molecular weight is approximately 306.26 g/mol. The presence of a cyano group, a methoxy group, and a trifluoromethylthio group in its structure imparts unique chemical properties that make it an attractive candidate for further investigation.

Recent studies have highlighted the potential of Ethyl 4-cyano-3-methoxy-5-(trifluoromethylthio)benzoate in modulating specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in inflammatory responses. This finding suggests that Ethyl 4-cyano-3-methoxy-5-(trifluoromethylthio)benzoate could be a valuable lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, Ethyl 4-cyano-3-methoxy-5-(trifluoromethylthio)benzoate has shown promise in cancer research. A preclinical study conducted by researchers at the National Institutes of Health (NIH) found that this compound selectively targets and inhibits the growth of certain cancer cell lines. The mechanism of action appears to involve the disruption of signaling pathways critical for tumor cell survival and proliferation.

The physical and chemical properties of Ethyl 4-cyano-3-methoxy-5-(trifluoromethylthio)benzoate have also been extensively studied. It is a white crystalline solid with a melting point ranging from 78 to 80°C. The compound is soluble in common organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO), making it suitable for various laboratory applications.

Synthesis of Ethyl 4-cyano-3-methoxy-5-(trifluoromethylthio)benzoate typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the reaction of ethyl 4-cyanobenzoate with methanol to form the methoxy derivative, followed by the introduction of the trifluoromethylthio group through a suitable electrophilic substitution reaction. This synthetic pathway has been optimized to achieve high yields and purity, facilitating large-scale production for research and development purposes.

The safety profile of Ethyl 4-cyano-3-methoxy-5-(trifluoromethylthio)benzoate has been evaluated through various toxicity studies. In vitro assays have shown that this compound exhibits low cytotoxicity towards normal human cells, indicating its potential for safe use in therapeutic applications. However, as with any new chemical entity, further safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, Ethyl 4-cyano-3-methoxy-5-(trifluoromethylthio)benzoate (CAS No. 1804422-31-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.